Cas no 1955557-19-3 ((2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride)

• Product Name: (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride
• CAS No: 1955557-19-3
• MDL: MFCD29991780
• CID: 4631715
• PubChem ID: 122163963
• Update Time: 2025-05-22

(2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride

• MDL： MFCD29991780

Additional information on (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride

Comprehensive Analysis of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride (CAS No. 1955557-19-3)

The chemical compound (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride (CAS No. 1955557-19-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfonyl chloride derivative features a difluorinated cyclopropyl ring, which is increasingly recognized for its role in enhancing metabolic stability and bioavailability in drug design. Researchers are particularly interested in its reactivity as a sulfonylation agent, which makes it valuable for synthesizing sulfonamides and other sulfur-containing compounds.

One of the most searched questions related to this compound is: "What are the applications of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride in medicinal chemistry?" The answer lies in its ability to serve as a key intermediate in the development of small-molecule inhibitors and protease-targeting drugs. Its difluoromethyl group is known to improve lipophilicity and membrane permeability, addressing common challenges in drug delivery. Additionally, the cyclopropyl moiety contributes to conformational rigidity, which is crucial for optimizing ligand-receptor interactions.

Another trending topic is the synthetic methodology for producing 1955557-19-3. Recent advancements in green chemistry have led to more efficient protocols for its preparation, minimizing hazardous byproducts. For instance, researchers are exploring catalytic fluorination techniques to streamline the introduction of fluorine atoms into the cyclopropane ring. This aligns with the broader industry shift toward sustainable synthesis, a hot topic in academic and industrial forums.

The compound's stability under various conditions is another frequently searched aspect. Studies indicate that (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride exhibits remarkable thermal stability, making it suitable for high-temperature reactions. However, it is sensitive to moisture, necessitating anhydrous handling—a detail often highlighted in patent literature and technical datasheets. This characteristic underscores the importance of proper storage, typically under inert atmospheres like nitrogen or argon.

From an SEO perspective, terms like "buy (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride" or "suppliers of CAS 1955557-19-3" reflect commercial interest. However, the compound remains primarily a research-grade material, with limited large-scale availability. Its niche status has spurred discussions about scalability challenges and cost-effective production, particularly in forums dedicated to specialty chemicals.

In summary, (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanesulfonyl chloride represents a fascinating case study in modern organofluorine chemistry. Its dual functionality—combining a reactive sulfonyl chloride group with a sterically hindered cyclopropane—offers versatile applications while posing intriguing synthetic challenges. As the demand for fluorinated building blocks grows, this compound is poised to remain a focal point in both academic and industrial research.